Cas no 1115373-27-7 (5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine)

5-Benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine is a structurally complex thiophene derivative with potential applications in pharmaceutical and materials research. Its key features include a benzoyl group at the 5-position, an ethylphenyl substituent at the N2-amine, and a toluenesulfonyl moiety at the 3-position, contributing to its unique reactivity and binding properties. The compound's multi-functional design allows for versatile interactions in synthetic pathways, making it valuable for targeted molecular studies. Its sulfonyl and benzoyl groups enhance stability and solubility, facilitating handling in organic synthesis. This compound is particularly suited for investigations in medicinal chemistry, where its scaffold may serve as a precursor for biologically active molecules.

5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine structure

1115373-27-7 structure

Product Name:5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

CAS No:1115373-27-7

MF:C₂₆H₂₄N₂O₃S₂

MW:476.610363960266

CID:5433215

Update Time:2025-10-28

5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

- [3-amino-5-(2-ethylanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-phenylmethanone
- 5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine
- Inchi： 1S/C26H24N2O3S2/c1-3-18-9-7-8-12-21(18)28-26-25(33(30,31)20-15-13-17(2)14-16-20)22(27)24(32-26)23(29)19-10-5-4-6-11-19/h4-16,28H,3,27H2,1-2H3
- InChI Key： XRCLPQOZMRANNG-UHFFFAOYSA-N
- SMILES： C(C1SC(NC2=CC=CC=C2CC)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1N)(C1=CC=CC=C1)=O

5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3222-1234-2μmol	5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine	1115373-27-7	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3222-1234-5μmol	5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine	1115373-27-7	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3222-1234-10μmol	5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine	1115373-27-7	90%+	10μl	$69.0	2023-04-27
Life Chemicals	F3222-1234-20μmol	5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine	1115373-27-7	90%+	20μl	$79.0	2023-04-27
Life Chemicals	F3222-1234-1mg	5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine	1115373-27-7	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3222-1234-2mg	5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine	1115373-27-7	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3222-1234-3mg	5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine	1115373-27-7	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3222-1234-4mg	5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine	1115373-27-7	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3222-1234-5mg	5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine	1115373-27-7	90%+	5mg	$69.0	2023-04-27
Life Chemicals	F3222-1234-10mg	5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine	1115373-27-7	90%+	10mg	$79.0	2023-04-27

5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Additional information on 5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

Comprehensive Overview of 5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS No. 1115373-27-7)

The compound 5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS No. 1115373-27-7) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structural features, including a thiophene core, benzoyl, and tosyl (4-methylbenzenesulfonyl) groups, make it a versatile intermediate for synthesizing advanced pharmaceuticals and functional materials. Researchers are particularly interested in its potential applications due to its electron-rich and sterically hindered architecture, which can influence reactivity and binding affinity in biological systems.

In recent years, the demand for highly functionalized thiophene derivatives has surged, driven by their utility in drug discovery and optoelectronic devices. The presence of the 2-ethylphenyl and 4-methylbenzenesulfonyl moieties in this compound enhances its lipophilicity and stability, making it a candidate for targeted drug delivery systems. Additionally, its benzoyl group offers a handle for further chemical modifications, aligning with the growing trend of structure-activity relationship (SAR) studies in pharmaceutical research.

From a synthetic perspective, CAS No. 1115373-27-7 exemplifies the convergence of multicomponent reactions and catalyzed transformations, which are pivotal in modern organic synthesis. Its preparation often involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques frequently searched by chemists optimizing green chemistry protocols. The compound’s thiophene-2,4-diamine backbone also resonates with the rising interest in heterocyclic scaffolds for kinase inhibitors and GPCR modulators, addressing common queries in drug design forums.

Beyond pharmaceuticals, 5-benzoyl-N2-(2-ethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine has potential in organic electronics. Its conjugated system and electron-withdrawing sulfonyl group could contribute to charge transport properties, a hot topic in OLED and solar cell research. This dual applicability underscores its relevance in interdisciplinary studies, often highlighted in academic search trends.

Quality control and analytical characterization of this compound rely on advanced techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines—a frequent concern for QA/QC professionals. Furthermore, its storage stability and solubility profiles are critical parameters for industrial applications, topics frequently explored in patent literature and material safety data sheets (MSDS).

In summary, CAS No. 1115373-27-7 represents a nexus of innovation in small molecule therapeutics and functional materials. Its structural complexity and adaptability align with current research trends, answering prevalent questions about scalable synthesis, bioactivity, and material performance. As scientific inquiries evolve, this compound is poised to remain a focal point in both academic and industrial discourse.